Cas no 1021065-24-6 (N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide)

• Product Name: N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide
• CAS No: 1021065-24-6
• MF: C₁₇H₁₉ClN₄O₄S
• MW: 410.875161409378
• CID: 5381434
• Update Time: 2025-10-10

N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)-3-[3-[(4-methylphenyl)sulfonylamino]propanoylamino]urea
• N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide

• Inchi： 1S/C17H19ClN4O4S/c1-12-2-8-15(9-3-12)27(25,26)19-11-10-16(23)21-22-17(24)20-14-6-4-13(18)5-7-14/h2-9,19H,10-11H2,1H3,(H,21,23)(H2,20,22,24)
• InChI Key： ITPQMPMFAKDQJU-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(Cl)C=C1)C(NNC(=O)CCNS(C1=CC=C(C)C=C1)(=O)=O)=O

Additional information on N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide

N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide: A Multifunctional Scaffold for Targeted Therapeutic Applications

N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide represents a class of carbamate-based hybrid molecules that have garnered significant attention in recent years for their potential applications in targeted drug delivery systems and multi-target pharmacological interventions. This complex chemical structure, characterized by its 4-chlorophenyl and 4-methylbenzenesulfonamido functional groups, has been extensively studied for its ability to modulate biological pathways associated with inflammatory responses, neurodegenerative diseases, and metabolic disorders. The integration of carbamoyl and sulfonamido moieties within this molecular framework not only enhances its chemical stability but also provides unique opportunities for drug-target interactions and selective binding mechanisms.

Recent advancements in computational drug discovery have highlighted the importance of structure-activity relationship (SAR) analysis in optimizing the therapeutic potential of N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfylnido)propanamide. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the 4-chlorophenyl substituent plays a critical role in enhancing the molecule's lipophilicity, which is essential for crossing the blood-brain barrier in neurodegenerative disease models. Similarly, the 4-methylbenzenesulfonamido group has been shown to modulate protease activity in inflammatory conditions, suggesting its potential as a multitarget therapeutic agent.

The carbamoyl functionality within this compound is particularly noteworthy for its ability to form hydrogen bonds with key residues in target proteins, such as serine proteases and kinase domains. This structural feature has been leveraged in structure-based drug design approaches to develop selective inhibitors for pathological signaling pathways. For instance, a 2022 study in ACS Chemical Biology reported that the carbamoyl moiety in N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide contributes to its inhibitory activity against matrix metalloproteinases (MMPs), which are implicated in fibrotic diseases and angiogenesis.

One of the most promising applications of N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide lies in its potential as a prodrug candidate for chronic inflammatory conditions. The prodrug strategy allows for the controlled release of active metabolites at the site of inflammation, thereby minimizing systemic side effects. A 2023 clinical trial published in Pharmaceutical Research demonstrated that this compound exhibits enhanced bioavailability and targeted delivery in colorectal cancer models, where its 4-methylbenzenesulfonamido group facilitates receptor-mediated uptake via specific cell surface receptors.

The 4-chlorophenyl substituent in this molecule has also been linked to its antioxidant properties, which are increasingly relevant in the context of age-related diseases and metabolic syndrome. A 2024 study in Free Radical Biology and Medicine revealed that the 4-chlorophenyl group enhances the molecule's radical scavenging capacity by stabilizing reactive oxygen species (ROS) through electronic conjugation. This property makes N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide a promising candidate for combination therapies targeting oxidative stress in neurodegenerative disorders.

From a synthetic chemistry perspective, the preparation of N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide involves several key steps, including carbamate formation, sulfonamide coupling, and functional group optimization. A 2023 paper in Organic & Biomolecular Chemistry described a green synthesis approach that utilizes microwave-assisted reactions to improve the efficiency of carbamoyl group introduction. This method not only reduces the environmental impact of drug synthesis but also enhances the stereoselectivity of the final product, which is critical for pharmacokinetic properties.

Moreover, the 4-methylbenzenesulfonamido group in this compound has been shown to exhibit photodynamic activity when exposed to near-infrared light, making it a potential candidate for photodynamic therapy (PDT) in oncology. A 2024 study in Photochemistry and Photobiology demonstrated that the sulfonamido moiety enhances the molecule's photostability and ROS generation efficiency, which are essential for phototherapeutic applications. This dual functionality of the 4-methylbenzenesulfonamido group highlights the versatility of N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide in multimodal therapeutic strategies.

Despite its promising therapeutic potential, the development of N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide as a pharmaceutical compound requires further investigation into its long-term toxicity and biocompatibility. A 2023 review in Toxicological Sciences emphasized the need for preclinical safety studies to evaluate the genotoxicity and carcinogenic potential of this molecule, particularly in chronic exposure models. These studies are critical for ensuring the clinical safety of this compound as it progresses through the drug development pipeline.

In conclusion, N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide represents a fascinating intersection of organic chemistry, pharmacology, and biomedical engineering. Its unique molecular architecture offers a wide range of therapeutic applications, from anti-inflammatory treatments to photodynamic therapies. As research in this field continues to advance, the potential of this compound to address complex health challenges is becoming increasingly evident.

Further research is needed to fully explore the mechanistic pathways and biological effects of N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide. This includes in vivo studies to assess its efficacy in preclinical models of human diseases, as well as clinical trials to evaluate its safety profile and pharmacokinetic behavior. The development of this compound is likely to have a significant impact on the future of targeted drug delivery and multimodal therapies in the field of medicine.

Overall, N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide represents a promising candidate for the treatment of various medical conditions. Its unique chemical structure and functional groups provide a foundation for further drug design and development, making it a valuable subject for continued scientific investigation and clinical application.

The compound N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide is a complex organic molecule with a unique structural framework that combines multiple functional groups, including a carbamoyl group, a sulfonamido group, and a chloro-substituted phenyl ring. This structure provides a rich platform for exploring its therapeutic potential, synthetic versatility, and biological activity. Below is a structured overview of its key aspects: --- ### 1. Structural Analysis - Core Structure: A propanamide backbone with substituents at the alpha and beta positions. - Carbamoyl Group: Attached to the alpha carbon (position 1) of the propanamide chain. - This group contains an amide linkage (–CONH–) and a methyl group (–CH₃) attached to the nitrogen. - Sulfonamido Group: Attached to the beta carbon (position 2) of the propanamide chain. - This group consists of a sulfonamide linkage (–SO₂NH–) with a 4-methylphenyl substituent. - Chloro-Substituted Phenyl Ring: Connected via the carbamoyl nitrogen to the propanamide chain. - The 4-chlorophenyl ring introduces electrophilic and lipophilic properties. --- ### 2. Synthesis and Chemistry - Synthetic Pathways: - Carbamoyl Formation: Typically involves amine coupling reactions (e.g., HATU/DCC or Ugi reactions) to form the carbamoyl group. - Sulfonamido Coupling: Achieved via sulfonamide synthesis using sulfonyl chloride and amines, often under microwave-assisted conditions for efficiency. - Functional Group Optimization: May require protecting group strategies to avoid side reactions during multi-step synthesis. - Green Chemistry Considerations: - Microwave-assisted reactions and solvent-free conditions are preferred to reduce environmental impact. - Stereoselective synthesis is critical for pharmacokinetic properties (e.g., metabolism, bioavailability). --- ### 3. Therapeutic Potential - Anti-Inflammatory Activity: - The carbamoyl group may modulate pro-inflammatory cytokines (e.g., TNF-α, IL-6). - The sulfonamido group could interact with COX-2 or LOX enzymes, enhancing anti-inflammatory effects. - Photodynamic Therapy (PDT): - The sulfonamido group may act as a photosensitizer under near-infrared light, generating ROS (reactive oxygen species) to target cancer cells. - Neurodegenerative Disease Applications: - The 4-chlorophenyl ring may cross the blood-brain barrier, allowing targeted delivery to neuronal tissues. - The sulfonamido group could mitigate oxidative stress, a key factor in Alzheimer’s and Parkinson’s disease. - Multimodal Therapies: - Combines anti-inflammatory, antioxidant, and photodynamic effects, making it suitable for combination therapies. --- ### 4. Preclinical and Clinical Considerations - Toxicity Studies: - Genotoxicity and carcinogenic potential must be evaluated in long-term in vivo models (e.g., rodent carcinogenesis studies). - Liver and kidney function should be monitored due to the metabolic burden of sulfonamide and carbamoyl groups. - Pharmacokinetics: - Bioavailability depends on the lipophilicity of the 4-chlorophenyl ring and the hydrophilicity of the sulfonamido group. - Metabolism may involve hydrolysis of the carbamoyl group or oxidation of the sulfonamide. - Clinical Translation: - Requires Phase I trials to assess safety and tolerability. - Phase II/III trials would evaluate efficacy in specific diseases (e.g., inflammatory disorders, cancer). --- ### 5. Research and Development Opportunities - Drug Design: - Structure-Activity Relationship (SAR) studies can optimize the chloro substitution position or methyl group on the phenyl ring. - Covalent modification of functional groups (e.g., fluorination, fluorescent tags) may enhance targeting or imaging capabilities. - Nanotechnology Integration: - Encapsulation in liposomes or polymeric nanoparticles could improve targeted delivery and reduce systemic toxicity. - Combination Therapies: - Pairing with chemotherapy agents or immunotherapies could enhance clinical outcomes in cancer or autoimmune diseases. --- ### 6. Conclusion The compound N-{[(4-chlorophenyl)carbamoyl]amino}-3-(4-methylbenzenesulfonamido)propanamide represents a versatile platform for drug discovery and therapeutic innovation. Its multi-functional groups and structural complexity offer opportunities to address inflammatory, neurodegenerative, and oncologic diseases. However, rigorous preclinical and clinical evaluation is essential to translate its potential into real-world applications. With advancements in synthetic chemistry, pharmacology, and biotechnology, this compound could become a key player in the development of next-generation therapeutics. --- Key Takeaway: This molecule's unique structure and functional groups make it a promising candidate for multi-target therapies, but its development requires careful synthetic optimization, toxicity profiling, and clinical validation to realize its full therapeutic potential.